3-Methyl-6-methoxyphthalic anhydride
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Description
3-Methyl-6-methoxyphthalic anhydride is a substituted derivative of phthalic anhydride (PA), a critical industrial chemical used in polymer synthesis, resins, and pharmaceuticals. This compound is hypothesized to share applications in epoxy curing, polymer modification, and specialty chemical synthesis, akin to its analogs .
Properties
Molecular Formula |
C10H8O4 |
|---|---|
Molecular Weight |
192.17 g/mol |
IUPAC Name |
4-methoxy-7-methyl-2-benzofuran-1,3-dione |
InChI |
InChI=1S/C10H8O4/c1-5-3-4-6(13-2)8-7(5)9(11)14-10(8)12/h3-4H,1-2H3 |
InChI Key |
ALGRPRMNTYPWDJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=C(C=C1)OC)C(=O)OC2=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 3-Methyl-6-methoxyphthalic anhydride with structurally related anhydrides, focusing on substituent effects, reactivity, and applications.
Structural and Functional Group Comparison
Physicochemical Properties
| Property | PA | 3-Methyl-6-methoxyphthalic anhydride* | MTHPA | 3-Fluorophthalic Anhydride |
|---|---|---|---|---|
| Molecular Weight (g/mol) | 148.12 | ~194.16 (estimated) | 166.17 | 166.11 |
| Melting Point (°C) | 131 | ~100–120 (estimated) | 65–85 | 105–110 |
| Solubility | Slightly in H₂O | Improved in polar solvents (methoxy) | Soluble in acetone | Low in H₂O |
| Reactivity | High | Moderate (electron-donating groups) | Low | Moderate (fluorine effect) |
*Estimated based on structural analogs.
Key Research Findings
Substituent Effects : Methyl and methoxy groups reduce reactivity compared to PA but enhance thermal and chemical stability. Methoxy’s electron-donating nature may favor nucleophilic reactions in copolymerization .
Antimicrobial Activity : Phthalimide-containing analogs (e.g., PEMA copolymers) exhibit inhibition against S. aureus and E. coli, suggesting 3-Methyl-6-methoxyphthalic anhydride could be explored for similar applications .
Synthetic Routes : Likely synthesized via Diels-Alder reactions (as with MTHPA) or methoxy introduction through nucleophilic substitution .
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